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Compound of Interest

DL-Methionine methylsulfonium
Compound Name:
chloride

Cat. No.: B075466

For Immediate Implementation by Laboratory Personnel

This document provides essential safety protocols and logistical guidance for the handling and
disposal of DL-Methionine methylsulfonium chloride (CAS 3493-12-7), also known as
Vitamin U. Adherence to these procedures is critical to ensure a safe laboratory environment
and the integrity of your research. This guide is intended for researchers, scientists, and drug
development professionals.

l. Personal Protective Equipment (PPE) and
Engineering Controls

When handling DL-Methionine methylsulfonium chloride, a comprehensive approach to
safety involves a combination of appropriate personal protective equipment and well-
maintained engineering controls. The following table summarizes the recommended PPE.
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Protection Type

Specific Recommendations

Rationale

Eye/Face Protection

Wear tightly fitting safety
goggles with side-shields
conforming to EN 166 (EU) or
NIOSH (US) standards.[1] A
face shield may be required in
situations with a higher risk of

dust or aerosol generation.[2]

To prevent eye contact with the
powder, which could cause

irritation.

Skin Protection

Wear protective gloves (e.g.,
nitrile rubber) and a lab coat.
[3][4] For tasks with a higher
potential for exposure,
impervious clothing should be

worn.[1]

To prevent skin contact.
Although not always classified
as a skin irritant, good
laboratory practice dictates

avoiding direct contact.

Respiratory Protection

For operations where dust or
aerosols may be generated, a
NIOSH/MSHA-approved dust
respirator (e.g., N95) should be
used.[2] If exposure limits are
exceeded or irritation is
experienced, a full-face

respirator may be necessary.

[1]

To prevent inhalation of the
powder, which may cause

respiratory irritation.

Engineering Controls

Handle in a well-ventilated
area.[1][2] The use of a local
exhaust ventilation system or a
chemical fume hood is
recommended to minimize
exposure.[2][4] An eyewash
station and safety shower

should be readily accessible.

[2]

To reduce the concentration of
airborne particles and provide
immediate decontamination
facilities in case of accidental

exposure.
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Il. Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling DL-Methionine methylsulfonium chloride is crucial for
minimizing risks. The following workflow outlines the key steps from preparation to cleanup.
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N

Preparation

1. Designate Handling Area
(Well-ventilated, clean surface)

2. Don Appropriate PPE
(Gloves, lab coat, safety goggles)

J

-

Handling
Y

3. Weigh Compound
(Use spatula, avoid creating dust)

i

4. Dissolve/Use in a Fume Hood

~

N

Cleanup
\ /

5. Clean Equipment

(Decontaminate with appropriate solvent)

i

[ 6. Doff PPE Correctly ]

[ 7. Wash Hands Thoroughly J
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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